1-(3-pyridinylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide

• IUPAC Name: 1-(pyridin-3-ylmethyl)-N-(2-pyridin-3-yloxyphenyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C22H22N4O2/c27-22(20-9-5-13-26(20)16-17-6-3-11-23-14-17)25-19-8-1-2-10-21(19)28-18-7-4-12-24-15-18/h1-4,6-8,10-12,14-15,20H,5,9,13,16H2,(H,25,27)
• InChI Key: DVNBUBVKPOQHPD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)CC2=CN=CC=C2)C(=O)NC3=CC=CC=C3OC4=CN=CC=C4
• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol

Description

1-(3-pyridinylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide, also known as JNJ-40411813, is a novel small molecule compound that has been developed for its potential use in the treatment of various diseases and conditions.

Mechanism of Action

The mechanism of action of 1-(3-pyridinylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in inflammation, pain, and cancer. The compound has been shown to inhibit the activity of various enzymes and molecules involved in these pathways, including cyclooxygenase-2, interleukin-1β, and tumor necrosis factor-α.
Biochemical and Physiological Effects:
1-(3-pyridinylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide has been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models of inflammation and pain. The compound has also been shown to exhibit anti-tumor activity in various cancer cell lines. In addition, 1-(3-pyridinylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-pyridinylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide is its potent anti-inflammatory and analgesic effects, which make it a promising candidate for the treatment of various inflammatory and pain-related conditions. However, one of the limitations of 1-(3-pyridinylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of 1-(3-pyridinylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide. One possible direction is the further exploration of its anti-tumor activity in various cancer models. Another potential direction is the investigation of its potential use in the treatment of other inflammatory and pain-related conditions. Additionally, the development of more soluble formulations of 1-(3-pyridinylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide could help to overcome some of the limitations associated with its use in experimental settings.

Synthesis Methods

1-(3-pyridinylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide was synthesized using a multi-step process that involved the coupling of a proline derivative with a pyridine derivative. The final product was obtained through a purification process that involved recrystallization and column chromatography. The purity and identity of the compound were confirmed using various analytical techniques, including nuclear magnetic resonance spectroscopy, mass spectrometry, and high-performance liquid chromatography.

Scientific Research Applications

1-(3-pyridinylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide has been studied extensively in preclinical models for its potential use in the treatment of various diseases and conditions, including cancer, inflammation, and pain. The compound has been shown to exhibit potent anti-inflammatory and analgesic effects, as well as anti-tumor activity in various cancer cell lines.